Cas no 2229332-38-9 (1-(2-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229332-38-9
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 6494180
• PubChem ID: 165709668
• Update Time: 2025-05-20

1-(2-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229332-38-9
• EN300-1821693

• Inchi： 1S/C12H13FO3/c1-11(2)6-12(11,10(15)16)8-4-3-7(14)5-9(8)13/h3-5,14H,6H2,1-2H3,(H,15,16)
• InChI Key： OAKCZBTWUFXQFA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(C(=O)O)CC1(C)C)O

Computed Properties

• Exact Mass: 224.08487243g/mol
• Monoisotopic Mass: 224.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(2-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 1-(2-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229332-38-9)

1-(2-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 2229332-38-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by a cyclopropane ring substituent, which is known for its unique structural and electronic properties. The presence of both a fluoro and hydroxyl group on the aromatic ring introduces additional complexity, making this molecule a promising candidate for further exploration in medicinal chemistry.

The structural motif of 1-(2-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid incorporates several key functional groups that are highly relevant in the design of bioactive molecules. The cyclopropane ring, a three-membered carbon heterocycle, is renowned for its strained geometry, which can enhance the binding affinity of small molecules to biological targets. This strain is often exploited to improve pharmacological activity, as seen in various drug candidates that incorporate cyclopropane scaffolds.

The aromatic ring substituents play a crucial role in modulating the electronic and steric properties of the molecule. The fluoro group at the 2-position introduces electron-withdrawing effects, which can influence the reactivity and metabolic stability of the compound. Fluorine atoms are frequently employed in drug design due to their ability to enhance binding affinity, metabolic stability, and pharmacokinetic properties. On the other hand, the hydroxyl group at the 4-position provides a site for hydrogen bonding interactions, which are critical for molecular recognition in biological systems.

The dimethylcyclopropane moiety further contributes to the overall physicochemical properties of this compound. The two methyl groups attached to the cyclopropane ring introduce steric bulk, which can affect both solubility and interactions with biological targets. This structural feature is particularly interesting in the context of developing selective ligands for therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the potential bioactivity of compounds like 1-(2-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid. These tools have been instrumental in predicting binding modes and identifying potential interactions with target proteins. For instance, studies have suggested that the combination of fluoro and hydroxyl substituents may enhance binding to enzymes involved in metabolic pathways relevant to inflammation and cancer.

In vitro studies have begun to explore the pharmacological profile of this compound. Preliminary data indicate that it exhibits moderate activity against certain enzyme targets, with potential applications in modulating inflammatory responses. The cyclopropane ring's unique strain may contribute to its ability to interact with specific binding pockets in proteins, leading to altered enzyme activity. Additionally, the fluorine atom's electronic effects could play a role in stabilizing transition states during enzyme-catalyzed reactions.

The synthesis of 1-(2-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the cyclopropane ring requires careful consideration of reaction conditions to ensure high yield and purity. Modern synthetic strategies often employ transition metal-catalyzed reactions or photoredox catalysis to achieve efficient cyclopropanation. The introduction of fluorine and hydroxyl groups further complicates synthetic routes but also opens avenues for derivatization into more complex pharmacophores.

One particularly innovative approach involves using flow chemistry techniques to streamline the synthesis of this compound. Flow systems offer advantages such as improved reproducibility, scalability, and safety by minimizing solvent usage and reaction volumes. These methods are increasingly being adopted in pharmaceutical research labs due to their efficiency and compatibility with high-throughput screening platforms.

The potential applications of 1-(2-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid extend beyond traditional small-molecule drug discovery. Its unique structural features make it an attractive scaffold for developing novel biomaterials or agrochemicals. For example, derivatives of this compound could be explored as intermediates for creating advanced polymers with tailored properties or as lead compounds for crop protection agents.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(2-fluoro-4-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid will remain at the forefront of pharmaceutical innovation. The combination of computational modeling, synthetic chemistry advancements, and mechanistic studies will be essential in fully realizing their potential as next-generation bioactive molecules.